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Compound of Interest

Compound Name: 3-Iodo-2,2'-bipyridine

Cat. No.: B15248130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 3-Iodo-
2,2'-bipyridine. While specific experimental data for 3-Iodo-2,2'-bipyridine is not readily

available in public literature, this document outlines the established methodologies for

determining these crucial physical properties. Furthermore, for comparative purposes, the

known values for the parent compound, 2,2'-bipyridine, and a related derivative are provided.

Core Physicochemical Data
Precise experimental values for the melting and boiling points of 3-Iodo-2,2'-bipyridine are not

prominently reported. However, the properties of the foundational molecule, 2,2'-bipyridine, and

a related iodo-substituted bipyridine N-oxide offer a valuable reference for estimation and

experimental design.
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Compound CAS Number
Molecular
Formula

Melting Point
(°C)

Boiling Point
(°C)

2,2'-Bipyridine 366-18-7 C₁₀H₈N₂ 70-72[1] 272-273.5[1]

6-Iodo-2,2'-

bipyridine N-

oxide

205052-96-6 C₁₀H₇IN₂O 134[2]
498.8 (Predicted)

[2]

3-Iodo-2,2'-

bipyridine
184345-32-2 C₁₀H₇IN₂

Data not

available

Data not

available

Experimental Protocols for Determination of Melting
and Boiling Points
Accurate determination of melting and boiling points is fundamental for compound identification

and purity assessment. The following are standard laboratory protocols for these

measurements.

Melting Point Determination (Capillary Method)
The capillary method is a widely used and reliable technique for determining the melting point

of a solid organic compound.

Methodology:

Sample Preparation: A small amount of the dry, finely powdered compound is loaded into a

capillary tube, which is sealed at one end. The tube is tapped gently to pack the sample to a

height of 2-3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb. This assembly is then placed in a heating bath apparatus,

such as a Thiele tube or a modern digital melting point apparatus.

Heating: The heating bath is heated gradually. An initial rapid heating can be used to

determine an approximate melting point. For an accurate measurement, the heating rate
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should be slowed to 1-2°C per minute as the temperature approaches the expected melting

point.

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

becomes a clear liquid is the end of the melting range. A narrow melting range (0.5-2°C) is

indicative of a pure compound.

Boiling Point Determination (Thiele Tube Method)
For small quantities of a liquid, the Thiele tube method provides an efficient way to determine

the boiling point.

Methodology:

Sample Preparation: A small volume (a few milliliters) of the liquid is placed in a small test

tube. A capillary tube, sealed at one end, is inverted and placed into the liquid in the test

tube.

Apparatus Setup: The test tube assembly is attached to a thermometer with the bulb of the

thermometer positioned adjacent to the test tube. This setup is then immersed in a Thiele

tube containing a high-boiling point liquid, such as mineral oil.

Heating: The side arm of the Thiele tube is gently heated. This design allows for the uniform

circulation of the heating liquid.

Observation and Recording: As the temperature rises, air trapped in the inverted capillary

tube will bubble out. The heating is continued until a steady and rapid stream of bubbles

emerges from the capillary tube. The heat source is then removed. The liquid will begin to

cool, and the bubbling will slow down. The temperature at which the liquid is drawn back into

the capillary tube is the boiling point of the sample.

Visualized Workflows and Relationships
To further elucidate the experimental processes and underlying principles, the following

diagrams are provided.
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Start: Dry, Powdered Sample

Load Sample into Capillary Tube
(2-3 mm height)

Attach Capillary to Thermometer

Place Assembly in Heating Apparatus
(e.g., MelTemp)

Heat Rapidly for Approximate M.P.

Optional: Unknown Compound

Heat Slowly (1-2°C/min)
Near Approximate M.P.

Known Approximate M.P.

Cool and Prepare New SampleObserve First Liquid Droplet

Observe Complete Liquefaction

Record Melting Point Range

End

Click to download full resolution via product page

Caption: Experimental workflow for melting point determination.
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Start: Liquid Sample

Place Liquid in Small Test Tube

Insert Inverted, Sealed Capillary Tube

Attach Assembly to Thermometer

Immerse in Thiele Tube with Oil

Heat Thiele Tube Gently

Observe Rapid, Continuous Bubbles

Remove Heat Source

Observe Liquid Entering Capillary

Record Temperature as Boiling Point

End
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Caption: Experimental workflow for boiling point determination.
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Pure Compound

Sharp Melting Point
(Narrow Range, e.g., 0.5-1.5°C)

exhibits

Impure Compound

Depressed Melting Point
(Lower than pure compound)

exhibits

Broad Melting Point Range
(e.g., >3°C)

exhibits

Click to download full resolution via product page

Caption: Relationship between compound purity and melting point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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